Cas no 27225-61-2 (1H-Indazole,1-(2-chloroethyl)-6-nitro-)

• Product Name: 1H-Indazole,1-(2-chloroethyl)-6-nitro-
• CAS No: 27225-61-2
• MF: C₉H₈ClN₃O₂
• MW: 225.631720542908
• CID: 291183
• PubChem ID: 267971
• Update Time: 2025-04-19

1H-Indazole,1-(2-chloroethyl)-6-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole,1-(2-chloroethyl)-6-nitro-
• 1-(2-chloroethyl)-6-nitroindazole
• 1-(2-chloroethyl)-6-nitro-1h-indazole
• AC1Q1ZQW
• AR-1B0654
• CTK4F9296
• KST-1B2542
• NSC107902
• NSC-107902
• DTXSID70296135
• 27225-61-2

• Inchi： 1S/C9H8ClN3O2/c10-3-4-12-9-5-8(13(14)15)2-1-7(9)6-11-12/h1-2,5-6H,3-4H2
• InChI Key： ZHDGPTFWOLGVJP-UHFFFAOYSA-N
• SMILES： ClCCN1C2C=C(C=CC=2C=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 225.03100
• Monoisotopic Mass: 225.030504
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 63.6

Experimental Properties

• Density: 1.49
• Boiling Point: 384°Cat760mmHg
• Flash Point: 186°C
• Refractive Index: 1.668
• PSA: 63.64000
• LogP: 2.70650

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles